Cas no 1909309-33-6 (ethyl 3-(ethanesulfonyl)-6-fluoroimidazo1,2-apyridine-2-carboxylate)

• Product Name: ethyl 3-(ethanesulfonyl)-6-fluoroimidazo1,2-apyridine-2-carboxylate
• CAS No: 1909309-33-6
• MF: C₁₂H₁₃FN₂O₄S
• MW: 300.306025266647
• MDL: MFCD29907306
• CID: 4628602
• PubChem ID: 122163784
• Update Time: 2025-06-14

ethyl 3-(ethanesulfonyl)-6-fluoroimidazo1,2-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(ethanesulfonyl)-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-(ethylsulfonyl)-6-fluoro-, ethyl ester
• ethyl 3-(ethanesulfonyl)-6-fluoroimidazo1,2-apyridine-2-carboxylate

• MDL： MFCD29907306
• Inchi： 1S/C12H13FN2O4S/c1-3-19-12(16)10-11(20(17,18)4-2)15-7-8(13)5-6-9(15)14-10/h5-7H,3-4H2,1-2H3
• InChI Key： OLLMLUUQLIVTGS-UHFFFAOYSA-N
• SMILES： C12=NC(C(OCC)=O)=C(S(CC)(=O)=O)N1C=C(F)C=C2

Additional information on ethyl 3-(ethanesulfonyl)-6-fluoroimidazo1,2-apyridine-2-carboxylate

Comprehensive Overview of Ethyl 3-(ethanesulfonyl)-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1909309-33-6)

The compound ethyl 3-(ethanesulfonyl)-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1909309-33-6) is a fluorinated heterocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an imidazo[1,2-a]pyridine core, has garnered attention for its versatility in drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in contemporary research, addressing common queries such as "imidazo[1,2-a]pyridine derivatives uses" and "fluoro-substituted heterocycles in medicine."

Structurally, ethyl 3-(ethanesulfonyl)-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate combines a fluoro-substituted aromatic system with an ethanesulfonyl moiety, enhancing its reactivity and binding affinity. Researchers frequently explore its role in modulating biological targets, particularly in kinase inhibition and antimicrobial activity. The presence of the ethyl carboxylate group further expands its utility as a synthetic intermediate, aligning with trends in "green chemistry" and "sustainable synthesis."

In recent years, the demand for imidazo[1,2-a]pyridine scaffolds has surged due to their prominence in FDA-approved drugs. For instance, compounds like zolimidine (an antiulcer agent) highlight the therapeutic potential of this heterocycle. The 6-fluoro substitution in CAS No. 1909309-33-6 introduces electron-withdrawing effects, which can improve metabolic stability—a key consideration in "drug design optimization" discussions. Analytical techniques such as NMR, HPLC, and LC-MS are typically employed to characterize this compound, addressing questions like "how to analyze sulfonyl-containing heterocycles."

From a synthetic perspective, ethyl 3-(ethanesulfonyl)-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate is often prepared via multi-step reactions involving condensation, sulfonylation, and esterification. Innovations in "catalysis" and "flow chemistry" have streamlined its production, reducing waste and improving yields. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) also makes it valuable for constructing complex molecules, a topic frequently searched as "imidazo[1,2-a]pyridine cross-coupling applications."

Beyond pharmaceuticals, this compound finds niche applications in materials science, particularly in the development of organic electronic materials. Its conjugated system and sulfonyl group contribute to charge transport properties, resonating with trends in "optoelectronic materials design." However, challenges such as solubility and stability under ambient conditions remain areas of active investigation.

In summary, ethyl 3-(ethanesulfonyl)-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1909309-33-6) exemplifies the intersection of medicinal chemistry and advanced synthesis. Its adaptability to diverse research needs—from "targeted drug delivery" to "functional material development"—ensures its continued relevance. Future studies may explore its enantioselective synthesis or hybrid derivatives, further expanding its scientific footprint.